Cas no 77-70-3 (Butanoic acid,2-hydroxy-2-methyl-, ethyl ester)

• Product Name: Butanoic acid,2-hydroxy-2-methyl-, ethyl ester
• CAS No: 77-70-3
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 572662
• PubChem ID: 101536
• Update Time: 2025-04-19

Butanoic acid,2-hydroxy-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-hydroxy-2-methyl-, ethyl ester
• ethyl 2-hydroxy-2-methylbutanoate
• ethyl 2-hydroxy-2-methylbutyrate
• SCHEMBL2242736
• 2-HYDROXY-2-METHYLBUTYRIC ACID ETHYL ESTER
• AKOS011495523
• Butanoic acid, 2-hydroxy-2-methyl-, ethyl ester
• BUTANOIC ACID, 2-HYDROXY-2-METHYL-, ETHYL ESTER, (+/-)-
• EINECS 201-050-8
• 77-70-3
• NS00041100
• FEMA NO. 4268
• FGG7G355MX
• Z965048274
• DTXSID20861630
• (+/-)-ETHYL 2-HYDROXY-2-METHYLBUTYRATE [FHFI]
• LMFA07010693
• BUTYRIC ACID, 2-HYDROXY-2-METHYL-, ETHYL ESTER
• ETHYL 2-HYDROXY-2-METHYLBUTYRATE, (+/-)-
• UNII-FGG7G355MX
• Q27277976
• CHEBI:168906
• EN300-80165
• (+/-)-Ethyl 2-hydroxy-2-methylbutyrate

• Inchi： 1S/C7H14O3/c1-4-7(3,9)6(8)10-5-2/h9H,4-5H2,1-3H3
• InChI Key： KIYWRWLZHQZKKD-UHFFFAOYSA-N
• SMILES： OC(C(=O)OCC)(C)CC

Computed Properties

• Exact Mass: 146.09432
• Monoisotopic Mass: 146.094294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.007
• Boiling Point: 169.2°C at 760 mmHg
• Flash Point: 55.3°C
• Refractive Index: 1.433
• PSA: 46.53
• FEMA: 4268 | (+/-)-ETHYL 2-HYDROXY-2-METHYLBUTYRATE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters